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Compound of Interest

Compound Name: Isoamyl isovalerate

Cat. No.: B1219995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoamyl isovalerate (CAS No. 659-70-1) is a key fragrance ingredient valued for its potent,

sweet, and fruity aroma, often described as reminiscent of apples and bananas.[1][2][3][4][5] As

an ester of isoamyl alcohol and isovaleric acid, it is a colorless liquid utilized extensively in

perfumery to impart a characteristic fruity and green top note.[1][3] This document provides

detailed application notes and experimental protocols for the evaluation and use of isoamyl
isovalerate in fragrance formulations, intended for researchers, scientists, and professionals in

the field.

Physicochemical and Olfactory Properties
A comprehensive understanding of the physicochemical and olfactory properties of isoamyl
isovalerate is fundamental for its effective application in perfumery.

Quantitative Data Summary
The following tables summarize the key quantitative data for isoamyl isovalerate.

Table 1: Physicochemical Properties of Isoamyl Isovalerate
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Property Value Reference

Molecular Formula C10H20O2 [3][6]

Molar Mass 172.26 g/mol [3][6]

Density 0.854 g/mL at 25 °C [6]

Boiling Point 192-193 °C [6]

Flash Point 152 °F (66.7 °C) [6][7]

Water Solubility 48.1 mg/L at 20 °C [6]

Refractive Index n20/D 1.412 [6]

Table 2: Olfactory Profile of Isoamyl Isovalerate

Odor Descriptor Description Reference

Primary Sweet, Fruity [1][2][8][9]

Secondary Apple, Banana, Green [1][2][3]

Nuances Ripe fruit, Jammy, Tropical [4]

Odor Threshold 20 ppb [4]

Natural Occurrence and Synthesis
Isoamyl isovalerate is found naturally in a variety of fruits and fermented beverages, including

apples, bananas, beer, and cider.[2][9] For commercial use in perfumery, it is primarily

synthesized chemically.

Biosynthesis
In plants, the biosynthesis of isoamyl isovalerate involves the convergence of amino acid and

fatty acid metabolism. The isoamyl alcohol precursor is derived from the catabolism of the

amino acid L-leucine, while isovaleryl-CoA is derived from the same pathway. These precursors

are then esterified by an alcohol acyltransferase (AAT) enzyme to form isoamyl isovalerate.
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Caption: Biosynthetic pathway of isoamyl isovalerate.

Chemical Synthesis: Fischer Esterification
The industrial production of isoamyl isovalerate is typically achieved through Fischer

esterification. This process involves the acid-catalyzed reaction of isoamyl alcohol with

isovaleric acid.
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Caption: Fischer esterification for isoamyl isovalerate synthesis.

Experimental Protocols
The following protocols provide detailed methodologies for the analysis and evaluation of

isoamyl isovalerate in a laboratory setting.

Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)
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This protocol outlines the analysis of isoamyl isovalerate purity and confirms its identity using

GC-MS.

Objective: To determine the purity of an isoamyl isovalerate sample and confirm its chemical

identity by comparing its mass spectrum to a reference library.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

Helium carrier gas (99.999% purity)

Isoamyl isovalerate standard (≥98% purity)

Solvent (e.g., ethanol, hexane)

Autosampler vials and caps

Microsyringe

Procedure:

Sample Preparation: Prepare a 1% (v/v) solution of the isoamyl isovalerate sample in a

suitable solvent (e.g., ethanol).

Instrument Setup:

GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to

240 °C at a rate of 10 °C/min, and hold for 5 minutes.

Carrier Gas Flow Rate (Helium): 1.0 mL/min

Injection Volume: 1 µL
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Split Ratio: 50:1

MS Conditions:

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-300

Analysis: Inject the prepared sample into the GC-MS system.

Data Analysis:

Identify the peak corresponding to isoamyl isovalerate based on its retention time.

Integrate the peak area to determine the relative purity of the sample.

Compare the acquired mass spectrum of the peak with a reference mass spectrum from a

library (e.g., NIST, Wiley) to confirm the identity of isoamyl isovalerate.
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Caption: GC-MS workflow for isoamyl isovalerate analysis.

Sensory Analysis: Odor Profile Evaluation
This protocol describes the sensory evaluation of isoamyl isovalerate to characterize its odor

profile.
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Objective: To systematically describe the olfactory characteristics of isoamyl isovalerate using

a trained sensory panel.

Materials:

Isoamyl isovalerate sample

Odorless solvent (e.g., diethyl phthalate)

Glass smelling strips

Sensory evaluation booths

Data collection forms or software

Procedure:

Panel Selection and Training: Select a panel of at least 5-10 trained individuals with

demonstrated olfactory acuity. Train the panel on the use of odor descriptors and intensity

scales.

Sample Preparation: Prepare a series of dilutions of isoamyl isovalerate in the odorless

solvent (e.g., 10%, 1%, 0.1% v/v).

Evaluation:

Dip a smelling strip into each dilution and allow the solvent to evaporate for a few

seconds.

Present the smelling strips to the panelists in a randomized and blind manner.

Instruct panelists to evaluate and record the odor characteristics at different time points

(top note, middle note, base note) over a period of at least 30 minutes.

Panelists should describe the odor using a standardized vocabulary and rate the intensity

of each descriptor on a labeled magnitude scale (e.g., 0 = not perceptible, 5 = strong).
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Data Analysis: Compile the data from all panelists and calculate the mean intensity ratings

for each odor descriptor. Generate an odor profile chart or spider web plot to visualize the

results.

Stability Testing in a Fragrance Formulation
This protocol outlines a method for assessing the stability of isoamyl isovalerate in a

representative fragrance formulation under accelerated aging conditions.

Objective: To evaluate the impact of heat and light on the chemical and olfactory stability of

isoamyl isovalerate within a fragrance concentrate.

Materials:

Isoamyl isovalerate

A base fragrance formulation (e.g., a simple floral or fruity accord)

Ethanol (perfumer's grade)

Glass bottles with airtight caps

Oven capable of maintaining 40 °C ± 2 °C

UV light chamber or controlled light exposure setup

GC-MS for chemical analysis

Trained sensory panel for olfactory evaluation

Procedure:

Sample Preparation:

Prepare a fragrance concentrate containing a known percentage of isoamyl isovalerate
(e.g., 5% w/w) in the base formulation.

Prepare a control sample of the fragrance concentrate without isoamyl isovalerate.
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Dilute a portion of each concentrate in ethanol to a final fragrance concentration of 15%

v/v.

Divide the diluted samples into three sets:

Set A: Stored in the dark at room temperature (control).

Set B: Stored in an oven at 40 °C.

Set C: Exposed to UV light at a controlled intensity.

Aging: Age the samples for a period of 4 weeks.

Evaluation: At weekly intervals (0, 1, 2, 3, and 4 weeks), perform the following analyses on

each sample set:

Chemical Analysis (GC-MS): Analyze the concentration of isoamyl isovalerate to monitor

for degradation.

Olfactory Analysis: Conduct a sensory evaluation with a trained panel to assess any

changes in the odor profile, noting the emergence of any off-notes.

Physical Evaluation: Observe and record any changes in color or clarity of the solutions.

Data Analysis: Compare the results from the aged samples (Sets B and C) to the control

sample (Set A) to determine the stability of isoamyl isovalerate under the tested conditions.

Safety and Handling
Isoamyl isovalerate is classified as a combustible liquid and may cause skin and eye irritation.

[1][10] It is also considered toxic to aquatic life with long-lasting effects.[10][11]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[11]

Wear protective gloves, eye protection, and face protection.[11]

Avoid release to the environment.[11]
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Store in a well-ventilated place and keep cool.[11]

In case of fire, use carbon dioxide, dry chemical, or foam for extinction.[11]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

The Research Institute for Fragrance Materials (RIFM) is also in the process of completing a

comprehensive safety assessment for isoamyl isovalerate.[9]

Conclusion
Isoamyl isovalerate is a versatile and widely used fragrance ingredient that provides a

characteristic sweet and fruity note to a variety of perfume compositions. A thorough

understanding of its properties, combined with rigorous analytical and sensory evaluation, is

essential for its successful application. The protocols and data presented in this document

provide a framework for researchers and perfumers to effectively utilize isoamyl isovalerate in

the development of new and innovative fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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